4-methyl-N-(pyridin-2-ylmethyl)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazole-5-carboxamide

• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol
• IUPAC Name: 4-methyl-N-(pyridin-2-ylmethyl)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C20H21N3O4S/c1-12-18(19(24)22-11-14-7-5-6-8-21-14)28-20(23-12)13-9-15(25-2)17(27-4)16(10-13)26-3/h5-10H,11H2,1-4H3,(H,22,24)
• InChI Key: MIWLRTZOQGTVJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=C(C(=C2)OC)OC)OC)C(=O)NCC3=CC=CC=N3

Description

4-Methyl-N-(pyridin-2-ylmethyl)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazole-5-carboxamide is a thiazole-based carboxamide derivative featuring a pyridin-2-ylmethyl amine substituent and a 3,4,5-trimethoxyphenyl group at the 2-position of the thiazole ring. Its synthesis involves coupling methylthiazole-5-carboxylic acid derivatives with substituted amines under EDCI/DMAP catalysis, followed by purification via column chromatography .

Biological Activity

4-methyl-N-(pyridin-2-ylmethyl)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazole-5-carboxamide is a synthetic compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings.

• Molecular Formula : C20H21N3O4S
• Molecular Weight : 399.5 g/mol
• CAS Number : 1010875-19-0

The compound features a thiazole ring, a pyridine moiety, and a trimethoxyphenyl group, contributing to its unique chemical behavior and potential biological interactions.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions:

• Formation of the Thiazole Ring : This can be achieved through cyclization reactions involving appropriate precursors.
• Pyridine and Trimethoxyphenyl Groups : These groups are introduced via substitution reactions that may involve Friedel-Crafts alkylation or other coupling methods.

Anticancer Properties

Research indicates that thiazole derivatives exhibit significant anticancer activity. For instance:

• In vitro studies have shown that similar thiazole compounds can inhibit cell proliferation in various cancer cell lines, including breast and lung cancer cells, with IC50 values often in the micromolar range .
• A study highlighted that compounds with structural similarities to our target compound demonstrated selective cytotoxicity against cancer cells while sparing normal cells .

Enzyme Inhibition

4-methyl-N-(pyridin-2-ylmethyl)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazole-5-carboxamide is also explored for its role as an enzyme inhibitor:

• PTP1B Inhibition : Some thiazole derivatives have been reported to inhibit Protein Tyrosine Phosphatase 1B (PTP1B), which plays a critical role in insulin signaling and is a target for diabetes treatment. The most potent inhibitors in related studies showed IC50 values as low as 6.37 µM .

The proposed mechanism of action involves:

• Interaction with Receptors : The compound may bind to specific receptors or enzymes, altering their activity. For example, the indole moiety can interact with serotonin receptors, potentially influencing mood and anxiety pathways.
• Molecular Docking Studies : Computational studies suggest that the compound forms hydrogen bonds with crucial residues in target proteins, enhancing its binding affinity and specificity .

Study 1: Antitumor Activity

A recent study evaluated the antitumor effects of thiazole derivatives in vivo using mouse models inoculated with tumor cells. The results indicated significant reductions in tumor volume and weight without noticeable side effects .

Study 2: PTP1B Inhibition

In another investigation focusing on enzyme inhibition, various thiazole derivatives were tested for their ability to inhibit PTP1B. Molecular docking revealed that these compounds could effectively interact with the enzyme's active site, suggesting potential therapeutic applications for metabolic disorders .

Comparative Analysis

Compound Name	Structure	Biological Activity	IC50 (µM)
Compound A	Structure A	Anticancer	5.0
Compound B	Structure B	PTP1B Inhibitor	6.37
Target Compound	C20H21N3O4S	Anticancer & Enzyme Inhibition	TBD

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiazole derivatives, including this compound. The NCI-60 cell line screening revealed that certain derivatives exhibited significant cytostatic activity against various cancer cell lines. For instance:

• Compound 4b showed a growth inhibition (GI) value of 86.28% against the non-small cell lung cancer line HOP-92 at a concentration of 10 μM.
• Other derivatives like 4a and 4h displayed promising GI values against colorectal carcinoma and breast cancer cell lines, indicating their potential as anticancer agents .

Kinase Inhibition

The compound has been identified as a selective inhibitor of Janus Kinases (JAKs), which are crucial in signaling pathways associated with inflammatory and autoimmune diseases. The inhibition of JAK kinases can lead to therapeutic benefits in conditions such as:

• Immunological disorders
• Cancer
• Viral diseases

The design of such compounds aims to achieve specificity for JAK1, JAK2, or JAK3 kinases while minimizing off-target effects .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies have shown that modifications in the thiazole and pyridine rings can significantly influence the biological activity of the compound. For example:

• Substituting different amine groups on the pyrimidine ring has been linked to enhanced anticancer properties.
• The presence of methoxy groups on the phenyl ring has been associated with improved solubility and bioavailability .

Data Table: Biological Activities of Thiazole Derivatives

Compound	Cell Line Tested	GI Value (%)	Concentration (μM)	Activity Type
4b	HOP-92 (NSCLC)	86.28	10	Anticancer
4a	HCT-116 (Colorectal)	40.87	10	Anticancer
4h	SK-BR-3 (Breast Cancer)	46.14	10	Anticancer

Case Study 1: Anticancer Efficacy

A study conducted on a series of thiazole derivatives including this compound demonstrated significant antiproliferative activity against various cancer cell lines. The results indicated that compounds with specific substitutions on the thiazole ring exhibited enhanced activity due to better interaction with tubulin, leading to inhibition of malignant cell growth .

Case Study 2: Inhibition of JAK Kinases

Research focusing on the inhibition profile of this compound revealed its effectiveness against JAK kinases associated with inflammatory diseases. The study provided evidence that selective inhibition could mitigate symptoms in conditions like rheumatoid arthritis and psoriasis .

Comparison with Similar Compounds

Anticancer Activity

• Compound 2a (): A structural analog with a 3-methoxyphenyl group showed 45–60% inhibition in LX-2 and Hek293t cells at 50 μM, comparable to 5-FU .
• Dasatinib inhibits Src kinases with IC₅₀ < 1 nM and demonstrates oral efficacy in preclinical models .
• Tubulin Antagonists (): Trimethoxyphenyl-linked compounds (e.g., IAT) exhibit nanomolar IC₅₀ values in prostate carcinoma cells, suggesting the target compound may share similar mechanisms .

Physicochemical and ADME Properties

• logP and Solubility : The target compound’s logP (~3.6) suggests moderate lipophilicity, balancing membrane permeability and solubility. Analogs with morpholinyl or sulfamoyl groups (e.g., ) show improved aqueous solubility due to polar substituents.
• Polar Surface Area (PSA) : A PSA of ~56–59 Ų (comparable to ) indicates moderate blood-brain barrier penetration, suitable for systemic anticancer applications.

Key Research Findings and Implications

• Structure-Activity Relationship (SAR) : The 3,4,5-trimethoxyphenyl group is indispensable for microtubule disruption, while the pyridin-2-ylmethyl substituent optimizes target engagement .
• Synthetic Feasibility : EDCI/DMAP-mediated coupling () provides high yields for carboxamide derivatives, enabling scalable production .
• Therapeutic Potential: Analogs with similar substituents demonstrate efficacy against taxane-resistant cancers, positioning the target compound as a candidate for further preclinical validation .